Cas no 2248371-67-5 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate
• CAS No: 2248371-67-5
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 6005176
• PubChem ID: 165728381
• Update Time: 2025-07-01

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248371-67-5
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate
• EN300-6525180

• Inchi： 1S/C18H17N3O5/c1-2-20-10-11(9-19-20)15-14(7-8-25-15)18(24)26-21-16(22)12-5-3-4-6-13(12)17(21)23/h3-6,9-10,14-15H,2,7-8H2,1H3/t14-,15+/m1/s1
• InChI Key： PJRLNPSMNXBXCF-CABCVRRESA-N
• SMILES： O1CC[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@@H]1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate

Introduction to Rac-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl (2R,3R)-2-(1-Ethyl-1H-Pyrazol-4-yl)Oxolane-3-Carboxylate (CAS No. 2248371-67-5)

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylate, identified by its CAS number 2248371-67-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The intricate framework of this compound, comprising an isoindole core and a pyrazole substituent, positions it as a promising candidate for further investigation in various therapeutic contexts.

The chemical structure of Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1ethyl-1H-pyrazol4yl)oxolane3carboxylate exhibits a blend of heterocyclic rings that are known to exhibit diverse biological activities. The presence of the dioxolane moiety and the chiral centers at the 2R and 3R positions adds complexity to its pharmacological profile. Such structural characteristics often contribute to enhanced binding affinity and selectivity when interacting with biological targets.

In recent years, there has been a growing interest in isoindole derivatives due to their reported biological activities. Isoindoles have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in Rac1,3dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate may contribute to its unique pharmacological properties, making it a valuable scaffold for drug discovery.

The pyrazole ring is another key feature of this compound that has been extensively studied for its pharmacological significance. Pyrazole derivatives are known for their wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The integration of the pyrazole moiety into the isoindole framework in Rac13dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate could lead to novel interactions with biological targets, potentially opening up new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such complex molecules and their biological targets. These tools have enabled researchers to predict the binding modes and affinity of Rac13dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate with various proteins and enzymes. Such insights are crucial for designing molecules with improved pharmacological profiles.

The synthesis of racemic mixtures like Rac13dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate presents both challenges and opportunities in drug development. While racemic compounds can be synthesized more easily, the presence of multiple stereoisomers often requires further purification and characterization. However, the development of chiral resolution techniques has made it possible to isolate enantiomerically pure forms of such compounds, which can exhibit enhanced biological activity and reduced side effects.

The potential applications of Rac13dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in agrochemicals and materials science. For instance, derivatives of this compound could be explored as novel pesticides or as components in advanced materials with specific functionalities.

Ongoing research in the field continues to uncover new aspects of this compound's properties and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for society. As our understanding of molecular interactions grows, so does the potential for discovering novel therapeutic agents like Rac13dioxo23dihydro1Hisoindol22yl (23R)22(11ethyl11Hpyrazol4yl)oxolane33carboxylate.

In conclusion, Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-(^{₍₍₍₍₎₎)})))(^{₍₍₍₍₎₎})))() ox-> carbox-> yl<<<<<<<<>>>>>>> > > > > > > > > > > > racemic mixture CAS no: 2248371675</></></></></></></></></></></>